Cas no 1806991-10-5 (4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile)

• Product Name: 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile
• CAS No: 1806991-10-5
• MF: C₉H₆BrF₃N₂
• MW: 279.056551456451
• CID: 4805721
• Update Time: 2025-07-02

4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

• Inchi： 1S/C9H6BrF3N2/c10-4-5-3-7(9(12)13)15-6(1-2-14)8(5)11/h3,9H,1,4H2
• InChI Key： XCBMHEMCEJPRAS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(CC#N)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806991-10-5)

The compound 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806991-10-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a difluoromethyl moiety, and a fluoropyridine core, makes it a valuable building block for synthesizing advanced molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of difluoromethyl and fluorine substituents in 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile contributes to its lipophilicity and electronic effects, which are critical for optimizing drug-receptor interactions. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in scientific databases and AI-driven research tools.

The compound's acetonitrile group further enhances its reactivity, enabling versatile transformations such as nucleophilic substitutions and cyclizations. This property is particularly relevant in the context of heterocyclic chemistry, a field that has gained traction due to its applications in developing novel therapeutics. Searches for pyridine-based intermediates and bromomethyl derivatives have spiked, reflecting the compound's relevance in cutting-edge research.

From an industrial perspective, 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile is often discussed in forums focusing on scalable synthesis and green chemistry. Environmental concerns and regulatory pressures have led to increased interest in sustainable manufacturing processes for such intermediates. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste, a topic frequently queried in SEO-optimized scientific content.

Another hot topic linked to this compound is its role in precision agriculture. The difluoromethyl group is known to improve the efficacy of agrochemicals, making it a key component in developing next-generation pesticides. This aligns with the global push for sustainable crop protection, a subject widely searched by agronomists and environmental scientists.

In summary, 4-(Bromomethyl)-6-(difluoromethyl)-3-fluoropyridine-2-acetonitrile (CAS No. 1806991-10-5) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its structural features and reactivity profile make it a subject of intense research, as evidenced by the rising volume of searches for fluorinated heterocycles and high-value intermediates. By addressing these trends, this overview provides a SEO-friendly and scientifically rigorous perspective on the compound's significance.